Cas no 1804714-94-0 (3-(Difluoromethyl)-2,6-dihydroxypyridine-4-carboxamide)

• Product Name: 3-(Difluoromethyl)-2,6-dihydroxypyridine-4-carboxamide
• CAS No: 1804714-94-0
• MF: C₇H₆F₂N₂O₃
• MW: 204.130948543549
• CID: 4800585
• Update Time: 2025-11-06

3-(Difluoromethyl)-2,6-dihydroxypyridine-4-carboxamide Chemical and Physical Properties

Names and Identifiers

• 3-(difluoromethyl)-2,6-dihydroxypyridine-4-carboxamide
• 3-(Difluoromethyl)-2,6-dihydroxypyridine-4-carboxamide

• Inchi： 1S/C7H6F2N2O3/c8-5(9)4-2(6(10)13)1-3(12)11-7(4)14/h1,5H,(H2,10,13)(H2,11,12,14)
• InChI Key： JQQQSRWNKBMSHD-UHFFFAOYSA-N
• SMILES： FC(C1=C(NC(C=C1C(N)=O)=O)O)F

Computed Properties

• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 360
• XLogP3: -1.2
• Topological Polar Surface Area: 92.4

Additional information on 3-(Difluoromethyl)-2,6-dihydroxypyridine-4-carboxamide

3-(Difluoromethyl)-2,6-dihydroxypyridine-4-carboxamide (CAS No: 1804714-94-0)

3-(Difluoromethyl)-2,6-dihydroxypyridine-4-carboxamide, a compound with the CAS registry number 1804714-94-0, is a highly specialized organic molecule that has garnered significant attention in the fields of chemistry, pharmacology, and materials science. This compound is characterized by its unique structure, which combines a pyridine ring with difluoromethyl and carboxamide substituents. The presence of these functional groups imparts distinctive chemical properties, making it a versatile molecule with potential applications in various industries.

The synthesis of 3-(difluoromethyl)-2,6-dihydroxypyridine-4-carboxamide involves advanced organic chemistry techniques. Researchers have explored various synthetic pathways to optimize the yield and purity of this compound. Recent studies have highlighted the importance of controlling reaction conditions, such as temperature and solvent selection, to achieve the desired product. The synthesis process typically involves multi-step reactions, including nucleophilic substitutions, oxidations, and condensations. These steps are carefully designed to ensure the stability and functionality of the final product.

One of the most notable features of 3-(difluoromethyl)-2,6-dihydroxypyridine-4-carboxamide is its ability to act as a precursor in the development of bioactive compounds. Its pyridine ring serves as a scaffold for attaching various functional groups, enabling the creation of molecules with diverse biological activities. For instance, derivatives of this compound have been investigated for their potential as antioxidants, anti-inflammatory agents, and antimicrobial agents. Recent research has demonstrated that certain analogs exhibit promising activity against oxidative stress and inflammatory pathways, making them candidates for drug development.

In addition to its role in pharmacology, 3-(difluoromethyl)-2,6-dihydroxypyridine-4-carboxamide has also found applications in materials science. Its structure allows for the formation of coordination complexes with metal ions, which can be utilized in catalysis and sensing applications. For example, researchers have reported the use of this compound as a ligand in metalloporphyrin complexes that exhibit catalytic activity in organic transformations. These findings underscore its potential as a building block for advanced materials.

The chemical stability and reactivity of 3-(difluoromethyl)-2,6-dihydroxypyridine-4-carboxamide make it an attractive candidate for further exploration in both academic and industrial settings. Its ability to undergo various chemical transformations opens up avenues for developing novel compounds with tailored properties. Recent advancements in computational chemistry have also enabled researchers to predict the behavior of this compound under different conditions, facilitating its rational design and optimization.

In conclusion, 3-(difluoromethyl)-2,6-dihydroxypyridine-4-carboxamide (CAS No: 1804714-94-0) is a multifaceted compound with significant potential across multiple disciplines. Its unique structure and functional groups make it a valuable tool in organic synthesis, pharmacology, and materials science. As research continues to uncover its properties and applications, this compound is poised to play an increasingly important role in advancing scientific knowledge and technological innovation.